Cas no 133044-32-3 (2(3H)-Benzothiazolone, 6-benzoyl-3-methyl-)

133044-32-3 structure
Product name:2(3H)-Benzothiazolone, 6-benzoyl-3-methyl-
2(3H)-Benzothiazolone, 6-benzoyl-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzothiazolone, 6-benzoyl-3-methyl-
- 6-benzoyl-3-methyl-1,3-benzothiazol-2-one
- Oprea1_763214
- SCHEMBL9483244
- 3-Methyl-6-(phenylcarbonyl)-3-hydrobenzothiazol-2-one
- DTXSID30332967
- 133044-32-3
-
- Inchi: InChI=1S/C15H11NO2S/c1-16-12-8-7-11(9-13(12)19-15(16)18)14(17)10-5-3-2-4-6-10/h2-9H,1H3
- InChI Key: OYSOFVGLZRUOHB-UHFFFAOYSA-N
- SMILES: CN1C2=C(C=C(C=C2)C(=O)C3=CC=CC=C3)SC1=O
Computed Properties
- Exact Mass: 269.05104977g/mol
- Monoisotopic Mass: 269.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 62.7Ų
2(3H)-Benzothiazolone, 6-benzoyl-3-methyl- Related Literature
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Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
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Xianhui Chen,Yuanyuan Peng,Xiaobo Tao,Quan Li New J. Chem., 2021,45, 22902-22907
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